2-Fluoro-2-phenylacetaldehyde

• Molecular Formula: C8H7FO
• Molecular Weight: 138.14 g/mol
• IUPAC Name: 2-fluoro-2-phenylacetaldehyde
• InChI: InChI=1S/C8H7FO/c9-8(6-10)7-4-2-1-3-5-7/h1-6,8H
• InChI Key: HZJKHBGFRRUKDP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C=O)F

Description

2-Fluoro-2-phenylacetaldehyde is a useful research compound. Its molecular formula is C8H7FO and its molecular weight is 138.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 500 mL RBF containing 2-fluoro-2-phenylethanol (440.00 mg, 3139 μmol) was added DCM (30 mL) and the mixture was allowed to stir at 23° C. for 5 min. At this time, sodium bicarbonate (343 mg, 4081 μmol) and Dess-MartinPeriodinane (1731 mg, 4081 μmol) were added in one portion and the reaction mixture was allowed to stir for 15 min before the reaction was quenched by the addition of sodium thiosulfate (2482 mg, 15697 μmol) in water (50 ml) and sodium bicarbonate (sat, 50 ml) and diethyl ether (100 ml). The quenched reaction was allowed to stir for 20 min and the organic layer was washed with sodium bicarbonate (sat., 3×75 ml) and brine. The organic layer was dried over magnesium sulphate, filtered and concentrated to give the title compound (385 mg) as a pale yellow oil.